8-(2-(dimethylamino)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a purine ring, which is a heterocyclic aromatic organic compound that consists of a pyrimidine ring fused to an imidazole ring. Purines are widely occurring in nature and are part of many biological compounds such as nucleic acids and ATP .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the purine ring system, possibly through a multi-step process involving the reaction of a pyrimidine derivative with an imidazole derivative . The dimethylaminoethyl group could then be introduced through a substitution reaction .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of the fused ring system. The purine ring system is planar, and the presence of the dimethylaminoethyl group would introduce some steric bulk .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the purine ring system, which is aromatic and therefore relatively stable. The dimethylaminoethyl group could potentially be involved in reactions with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the purine ring system and the dimethylaminoethyl group. It’s likely to be soluble in polar solvents due to the presence of the polar dimethylaminoethyl group .Scientific Research Applications
Antiviral and Antihypertensive Activities
The compound's derivatives have been explored for their potential antiviral and antihypertensive activities. Research involving 7,8-polymethylenehypoxanthines, which are precursors to 6-amino- and 6-alkylmercapto-7,8-polymethylenepurines and 1-substituted-7,8-polymethylenehypoxanthines, has shown that these derivatives can be used to study antiviral and antihypertensive activities, respectively (Nilov et al., 1995).
Serotoninergic and Dopaminergic Receptor Affinity
A study on arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones revealed a spectrum of receptor activities for compounds with a substituent at the 7-position of the imidazo[2,1-f]purine-2,4-dione system, identifying potent ligands for 5-HT1A, 5-HT7, and dopamine D2 receptors. This suggests their potential use in the development of antidepressant and anxiolytic agents (Zagórska et al., 2015).
Synthesis and Pharmacological Evaluation
The synthesis and preliminary pharmacological evaluation of N-8-arylpiperazinylpropyl derivatives and amide derivatives of imidazo[2,1-f]purine-2,4-dione have shown promising results in terms of 5-HT(1A) receptor ligand potency and potential anxiolytic/antidepressant activity. This indicates the value of further research into the long-chain arylpiperazines linked to tricyclic derivatives of the theophylline (Zagórska et al., 2009).
Cytotoxic Activity
Research into carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a structural similarity with the compound , has demonstrated potent cytotoxic activities against various cancer cell lines, suggesting the potential for these derivatives in cancer therapy (Deady et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-[2-(dimethylamino)ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N6O2/c1-8-9(2)20-10-11(18(5)14(22)16-12(10)21)15-13(20)19(8)7-6-17(3)4/h6-7H2,1-5H3,(H,16,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIHYIDMBKBJXLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1CCN(C)C)N(C(=O)NC3=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.